2-{[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H25N3O4S/c1-31-20-10-4-17(5-11-20)24-26(29-25(28-24)18-6-12-21(32-2)13-7-18)34-16-23(30)27-19-8-14-22(33-3)15-9-19/h4-15H,16H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: XJJJKPFCRFFVOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C26H25N3O4S
• Molecular Weight: 475.6 g/mol

Description

2-{[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H25N3O4S and its molecular weight is 475.56. The purity is usually 95%.
BenchChem offers high-quality 2-{[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Design and Synthesis

The compound of interest is related to a broader class of chemicals utilized in the design and synthesis of various pharmacologically active agents. For instance, similar compounds have been explored for their potential as glutaminase inhibitors, showcasing the ability to attenuate the growth of certain cancer cells both in vitro and in vivo, indicating potential applications in cancer therapy (Shukla et al., 2012). Additionally, the synthesis and pharmacological evaluation of imidazole derivatives highlight their significance in developing corrosion inhibitors, offering insights into materials science and corrosion prevention strategies (Prashanth et al., 2021).

Antimicrobial and Antiprotozoal Activity

Research into similar structural analogs has demonstrated notable antimicrobial and antiprotozoal activities. Certain imidazole derivatives have been synthesized and evaluated for their action against protozoan parasites such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, showing promising results that could contribute to the development of new antiprotozoal drugs (Pérez‐Villanueva et al., 2013).

Corrosion Inhibition

The compound's relevance extends to materials science, particularly in the study of corrosion inhibition. Imidazole derivatives, including those structurally related to the compound , have been investigated for their efficacy in protecting metals against corrosion in acidic solutions. Such studies contribute valuable insights into the development of more effective and environmentally friendly corrosion inhibitors (Bouklah et al., 2006).